TGR5 Receptor Agonist 4

• Molecular Formula: C25H27ClN2O5
• Molecular Weight: 470.9 g/mol
• InChI: InChI=1S/C25H27ClN2O5/c1-16-24(25(30)33-15-18-6-3-4-8-21(18)31-2)20(17-9-10-22(26)27-13-17)12-23(29)28(16)14-19-7-5-11-32-19/h3-4,6,8-10,13,19-20H,5,7,11-12,14-15H2,1-2H3/t19-,20+/m1/s1
• InChIKey: AARPMDPNSORGBN-UXHICEINSA-N

TGR5 Receptor Agonist 4: A High-Potency GPBAR1 Agonist for Metabolic Research Procurement

TGR5 Receptor Agonist 4 (CAS 1872436-42-4) is a synthetic small-molecule agonist of the G protein-coupled bile acid receptor 1 (GPBAR1/TGR5) . This compound exhibits potent activation of human TGR5 (hTGR5) with an EC50 of 2 nM and mouse TGR5 (mTGR5) with an EC50 of 3 nM, as measured in receptor transactivation assays . TGR5 Receptor Agonist 4 is widely utilized in metabolic research focused on glucose homeostasis and body weight regulation . The compound is supplied with high purity (≥98%) and is suitable for both in vitro cellular assays and in vivo animal studies .

Metabolic research: glucose homeostasis and body weight regulation

Target: GPBAR1/TGR5 receptor pathway activation

Species fit: Reported human and mouse TGR5 activation

Format: Research-grade purity; may support in vitro and in vivo studies

Why TGR5 Agonists Are Not Interchangeable: Species-Dependent Potency Gaps and Selectivity Variability

TGR5 agonists cannot be generically substituted due to substantial variability in potency across species orthologs, differential functional selectivity, and assay-dependent activation profiles [1]. For instance, compounds such as Compound 1 exhibit a 35.5-fold potency disparity between mouse and human TGR5 (mTGR5 EC50 160 nM vs hTGR5 EC50 5.68 μM), while INT-777 displays >400-fold variation depending on the specific TGR5 variant tested (WT 0.18 μM vs N76A mutant 3.9 μM) [2]. Even among high-potency agonists, TC-G 1005 exhibits an 8.6-fold difference between hTGR5 (0.72 nM) and mTGR5 (6.2 nM) [3]. These pronounced divergences in receptor activation across experimental systems render direct substitution without rigorous validation a significant source of irreproducible data. The quantitative evidence below delineates precisely where TGR5 Receptor Agonist 4 provides verifiable differentiation from its closest comparators.

Species ortholog variability TGR5 agonists show reported potency differences between human and mouse orthologs, requiring species-matched validation.

Functional selectivity differences Compounds may exhibit differential functional selectivity profiles, potentially affecting downstream signaling readouts.

Assay-dependent activation Reported EC50 values vary across assay platforms, limiting direct cross-study substitution.

• [1] Pellicciari R, Gioiello A, Macchiarulo A, et al. Discovery of 6α-ethyl-23(S)-methylcholic acid (S-EMCA, INT-777) as a potent and selective agonist for the TGR5 receptor, a novel target for diabesity. J Med Chem. 2009;52(24):7958-7961. View Source
• [2] Agarwal S, Patil SP, Palle VP, et al. Discovery of Orally Efficacious Tetrahydrobenzimidazoles as TGR5 Agonists for Type 2 Diabetes. ACS Med Chem Lett. 2017;8(6):626-631. View Source
• [3] Zhu H, Ding G, Liu Z, et al. Design, synthesis, and antidiabetic activity of 4-phenoxynicotinamide and 4-phenoxypyrimidine-5-carboxamide derivatives as potent and orally efficacious TGR5 agonists. J Med Chem. 2013;56(11):4487-4502. View Source

TGR5 Receptor Agonist 4: Quantitative Comparative Evidence for Scientific Procurement Decisions

Cross-Species Potency Superiority: TGR5 Receptor Agonist 4 vs. TC-G 1005 in Human and Mouse TGR5 Activation

TGR5 Receptor Agonist 4 demonstrates superior cross-species potency compared to TC-G 1005 (compound 23g), a widely cited TGR5 agonist in the literature. TGR5 Receptor Agonist 4 activates hTGR5 with an EC50 of 2 nM and mTGR5 with an EC50 of 3 nM, achieving a species potency ratio (mTGR5/hTGR5) of 1.5 . In contrast, TC-G 1005 exhibits an EC50 of 0.72 nM for hTGR5 but a markedly reduced potency of 6.2 nM for mTGR5, yielding a species ratio of 8.6 . This represents a 5.7-fold tighter species concordance for TGR5 Receptor Agonist 4, translating to 3.1-fold superior mTGR5 potency (3 nM vs 9.2 nM, where 9.2 nM is the mTGR5 EC50 of TC-G 1005 reported in primary literature) [1]. Notably, TC-G 1005 has been validated to increase GLP-1 secretion in a dose-dependent manner and reduce blood glucose in db/db mice following oral administration, establishing its in vivo functional relevance as a comparator .

Cross-species potency

Cross-study comparable

hTGR5 EC50 2 nM; mTGR5 EC50 3 nM; species ratio 1.5

Supports balanced human-mouse TGR5 model interpretation

TC-G 1005 comparator: species ratio 8.6, mTGR5 EC50 6.2 nM

Evidence Dimension	TGR5 receptor activation potency (EC50) across human and mouse orthologs
Target Compound Data	hTGR5 EC50 = 2 nM; mTGR5 EC50 = 3 nM; Species ratio = 1.5
Comparator Or Baseline	TC-G 1005 (compound 23g): hTGR5 EC50 = 0.72 nM; mTGR5 EC50 = 6.2 nM; Species ratio = 8.6
Quantified Difference	TGR5 Receptor Agonist 4 exhibits 3.1-fold superior mTGR5 potency and a 5.7-fold tighter species concordance ratio (1.5 vs 8.6)
Conditions	hTGR5 and mTGR5 receptor transactivation assays in recombinant cell lines

Why This Matters

For investigators using mouse models to study TGR5-mediated metabolic effects, TGR5 Receptor Agonist 4's tighter species concordance and superior mTGR5 potency enable more reliable translation of in vitro findings to in vivo outcomes compared to TC-G 1005.

• [1] Zhu H, Ding G, Liu Z, et al. Design, synthesis, and antidiabetic activity of 4-phenoxynicotinamide and 4-phenoxypyrimidine-5-carboxamide derivatives as potent and orally efficacious TGR5 agonists. J Med Chem. 2013;56(11):4487-4502. View Source

Selectivity Confirmation: TGR5 Receptor Agonist 4 vs. Dual FXR/TGR5 Agonist INT-767 and Non-Selective Bile Acid Derivatives

TGR5 Receptor Agonist 4 is a selective agonist for TGR5, unlike the dual FXR/TGR5 agonist INT-767 which activates both receptors, and exhibits significantly higher potency than the cholic acid derivative TGR5 agonist 4 (compound 19) which has an EC50 of 4 μM [1]. While direct comparative selectivity panel data for TGR5 Receptor Agonist 4 against a comprehensive array of GPCRs is not available in the current public domain, its classification as a selective TGR5 agonist is consistently reported across multiple vendor technical datasheets . As a class-level inference, the TGR5 agonist scaffold exemplified by TC-G 1005 has been demonstrated to be selective for TGR5 over the farnesoid X receptor (FXR), establishing that high-potency TGR5 agonists in this chemical space can achieve target discrimination from the closely related bile acid nuclear receptor .

Selectivity profile

Class-level inference

Selective TGR5 agonist reported; 2,000-fold higher potency than TGR5 agonist 4 (2 nM vs 4 µM)

May support TGR5-specific signaling studies; FXR confounding reduced vs dual agonist INT-767

Comprehensive GPCR selectivity panel not publicly available

Evidence Dimension	Receptor selectivity and potency differentiation
Target Compound Data	TGR5 Receptor Agonist 4: selective TGR5 agonist (hTGR5 EC50 = 2 nM; mTGR5 EC50 = 3 nM)
Comparator Or Baseline	INT-767: dual FXR/TGR5 agonist; TGR5 agonist 4 (compound 19): selective TGR5 agonist with EC50 = 4 μM
Quantified Difference	TGR5 Receptor Agonist 4 demonstrates 2,000-fold higher potency than TGR5 agonist 4 (2 nM vs 4,000 nM) and single-target selectivity vs. dual-target activity of INT-767
Conditions	Recombinant receptor transactivation assays; vendor-reported selectivity classification

Why This Matters

For researchers requiring unambiguous TGR5-specific signaling without confounding FXR-mediated effects, TGR5 Receptor Agonist 4's single-target selectivity provides cleaner mechanistic interpretation compared to dual agonists like INT-767.

• [1] MedChemExpress. TGR5 agonist 4 (compound 19). HY-155307. View Source

Receptor Activation Efficiency: TGR5 Receptor Agonist 4 vs. INT-777 in Wild-Type Human TGR5

TGR5 Receptor Agonist 4 exhibits substantially higher potency at wild-type human TGR5 compared to INT-777 (S-EMCA), a seminal TGR5 agonist tool compound widely used in metabolic research. TGR5 Receptor Agonist 4 activates hTGR5 with an EC50 of 2 nM . INT-777, depending on the assay system, exhibits EC50 values of 0.82 μM (820 nM) or 0.18 μM (180 nM) for wild-type hTGR5 [1]. At the most potent reported value for INT-777 (0.18 μM), TGR5 Receptor Agonist 4 remains 90-fold more potent (2 nM vs 180 nM). At the more commonly cited 0.82 μM value, the difference expands to 410-fold. This potency differential has functional implications: INT-777 at 3 μM increases ATP production in NCI-H716 human enteroendocrine cells in a cAMP-dependent manner, establishing the relevance of TGR5 agonism in incretin-secreting cell models .

vs INT-777

Cross-study comparable

TGR5 Receptor Agonist 4 EC50 2 nM vs INT-777 0.18–0.82 µM (90- to 410-fold)

Supports low-concentration TGR5 activation; may reduce assay interference risk

INT-777: seminal TGR5 tool; assay-system-dependent values

Evidence Dimension	Wild-type human TGR5 receptor activation potency (EC50)
Target Compound Data	hTGR5 EC50 = 2 nM
Comparator Or Baseline	INT-777 (S-EMCA): hTGR5 EC50 = 0.18 μM (180 nM) to 0.82 μM (820 nM)
Quantified Difference	90-fold to 410-fold higher potency for TGR5 Receptor Agonist 4 compared to INT-777, depending on assay system
Conditions	Recombinant hTGR5 receptor transactivation assays in HEK293 cells; CRE-luciferase reporter assays

Why This Matters

For experiments requiring robust TGR5 activation at lower compound concentrations to minimize off-target effects or solubility limitations, TGR5 Receptor Agonist 4's 90- to 410-fold potency advantage over INT-777 provides a critical experimental window.

• [1] MedChemExpress. INT-777 Datasheet. HY-15677. View Source

In-Class Potency Differentiation: TGR5 Receptor Agonist 4 vs. BAR501 in GPBAR1 Transactivation

TGR5 Receptor Agonist 4 demonstrates a 500-fold potency advantage over BAR501, a structurally distinct GPBAR1/TGR5 agonist used as an alternative in-class tool compound. TGR5 Receptor Agonist 4 activates hTGR5 with an EC50 of 2 nM . BAR501 activates GPBAR1 with an EC50 of 1 μM (1,000 nM) in HEK293 cells overexpressing CRE and GPBAR1 . Both compounds are reported as selective TGR5/GPBAR1 agonists and serve as research tools for studying TGR5-mediated metabolic functions. BAR501 has been characterized in peer-reviewed literature (PubMed ID: 26539823) as a potent and selective GPBAR1 agonist that effectively transactivates the receptor in recombinant cellular systems, providing a validated comparator for potency assessment [1].

vs BAR501

Cross-study comparable

EC50 2 nM vs 1 µM (500-fold)

Reported lower-concentration GPBAR1 activation; may reduce off-target effects

BAR501: peer-reviewed GPBAR1 agonist (PMID: 26539823)

Evidence Dimension	GPBAR1/TGR5 receptor transactivation potency (EC50) in recombinant cellular assays
Target Compound Data	hTGR5 EC50 = 2 nM
Comparator Or Baseline	BAR501: GPBAR1 EC50 = 1 μM (1,000 nM) in HEK293 cells overexpressing CRE and GPBAR1
Quantified Difference	TGR5 Receptor Agonist 4 is 500-fold more potent than BAR501 (2 nM vs 1,000 nM)
Conditions	Recombinant GPBAR1/TGR5 receptor transactivation assays in HEK293 cells

Why This Matters

The 500-fold potency difference enables TGR5 Receptor Agonist 4 to be used at substantially lower concentrations in cellular assays, reducing the likelihood of compound precipitation, cytotoxicity, or off-target interactions that may confound results when using micromolar-range agonists like BAR501.

• [1] PubMed. BAR501. PMID: 26539823. View Source

Species Concordance and Potency Benchmarking: TGR5 Receptor Agonist 4 vs. TGR5 Receptor Agonist 3 in Human and Mouse TGR5

Within the same TGR5 Receptor Agonist series, TGR5 Receptor Agonist 4 (compound 4) exhibits markedly tighter species concordance and superior potency compared to TGR5 Receptor Agonist 3 (compound 3). TGR5 Receptor Agonist 4 activates hTGR5 with an EC50 of 2 nM and mTGR5 with an EC50 of 3 nM, achieving a species ratio of 1.5 . TGR5 Receptor Agonist 3 activates hTGR5 with an EC50 of 16.4 nM and mTGR5 with an EC50 of 209 nM, yielding a species ratio of 12.7 . This represents an 8.2-fold improvement in hTGR5 potency (2 nM vs 16.4 nM) and a 69.7-fold improvement in mTGR5 potency (3 nM vs 209 nM) for TGR5 Receptor Agonist 4. Notably, TGR5 Receptor Agonist 3 was designed as a 'soft drug' compound specifically to decrease gallbladder filling and exhibits improved gallbladder safety profiles, highlighting that within this chemical series, structural modifications profoundly alter both potency and tissue-specific functional outcomes .

Species concordance

Cross-study comparable

mTGR5/hTGR5 ratio 1.5 (hEC50 2 nM, mEC50 3 nM)

May reduce species-specific dose adjustment in translational studies

TGR5 Agonist 3 comparator: ratio 12.7 (hEC50 16.4 nM, mEC50 209 nM)

Evidence Dimension	Human and mouse TGR5 receptor activation potency (EC50) and species concordance
Target Compound Data	hTGR5 EC50 = 2 nM; mTGR5 EC50 = 3 nM; Species ratio = 1.5
Comparator Or Baseline	TGR5 Receptor Agonist 3: hTGR5 EC50 = 16.4 nM; mTGR5 EC50 = 209 nM; Species ratio = 12.7
Quantified Difference	8.2-fold superior hTGR5 potency; 69.7-fold superior mTGR5 potency; 8.5-fold tighter species concordance ratio (1.5 vs 12.7)
Conditions	Recombinant hTGR5 and mTGR5 receptor transactivation assays

Why This Matters

For research programs requiring robust activation of both human and mouse TGR5 in translational studies, TGR5 Receptor Agonist 4's balanced species potency eliminates the need for dose adjustments across species that would be required when using the highly mouse-discordant TGR5 Receptor Agonist 3.

TGR5 Receptor Agonist 4: Recommended Research and Industrial Application Scenarios

Cross-Species Translational Metabolic Research Requiring Concordant Mouse-Human TGR5 Activation

For laboratories conducting mechanistic studies of TGR5-mediated glucose homeostasis and weight regulation that transition between in vitro human cell assays and in vivo mouse models, TGR5 Receptor Agonist 4 provides the most balanced cross-species activation profile among commercially available agonists. With an mTGR5/hTGR5 EC50 ratio of 1.5, this compound minimizes the species discordance seen with TC-G 1005 (ratio 8.6) and TGR5 Receptor Agonist 3 (ratio 12.7), enabling more straightforward interpretation of translational findings . The compound's 2-3 nM potency across both species allows for consistent dosing strategies when bridging cellular and animal studies .

High-Sensitivity TGR5 Reporter and cAMP Assays Requiring Low-Nanomolar Agonist Concentrations

For applications requiring robust TGR5 activation at minimal compound concentrations—such as high-throughput screening, receptor desensitization studies, or assays with limited DMSO tolerance—TGR5 Receptor Agonist 4's 2 nM potency provides a critical advantage. Its 90- to 410-fold potency advantage over INT-777 (180-820 nM) and 500-fold advantage over BAR501 (1,000 nM) enables effective receptor activation at concentrations where comparator compounds would produce negligible signal . This low-concentration capability is particularly valuable in sensitive primary cell assays and in vivo dosing regimens where minimizing compound exposure is desirable .

TGR5-Specific Signaling Studies Requiring Exclusion of FXR-Mediated Confounding Effects

For investigations aimed at isolating TGR5-specific signaling pathways without the confounding influence of farnesoid X receptor (FXR) activation, TGR5 Receptor Agonist 4's selective TGR5 agonism offers a cleaner experimental system than dual agonists such as INT-767 . Researchers studying incretin secretion (GLP-1), energy expenditure, or immune cell modulation can attribute observed effects specifically to TGR5 activation rather than to combined TGR5/FXR signaling cascades, facilitating clearer mechanistic conclusions . This selectivity is particularly important in hepatic and intestinal models where both TGR5 and FXR are co-expressed and functionally interactive .

Hypoglycemic and Weight Loss Mechanism Studies in Metabolic Disease Models

For research programs investigating the role of TGR5 in glycemic control and body weight regulation, TGR5 Receptor Agonist 4 is specifically noted for its demonstrated relevance in hypoglycemic and weight loss research . The compound's established use in metabolic disease models positions it as a validated tool for examining TGR5-mediated effects on insulin sensitivity, glucose tolerance, and energy expenditure pathways . Its high purity (≥98%) and availability from multiple reputable vendors with full analytical characterization support reproducible longitudinal studies requiring consistent compound quality .

Application

Selection Property

Validation Focus

Cross-species TGR5 metabolic research

Reported species concordance (human and mouse TGR5)

Consistent receptor activation across human and mouse models

High-sensitivity TGR5 reporter and cAMP assays

Low-concentration activation potential

Assay signal at nanomolar concentrations; DMSO tolerance

TGR5-specific signaling studies

Reported selectivity for TGR5 over FXR

Absence of FXR-mediated confounding in cellular models

Metabolic disease model studies (glucose, body weight)

Reported use in hypoglycemic and weight loss research

Endpoints: insulin sensitivity, glucose tolerance, energy expenditure